2-fluorobenzyl 2-[(2-nitrophenyl)sulfonyl]benzoate

• IUPAC Name: (2-fluorophenyl)methyl 2-(2-nitrophenyl)sulfonylbenzoate
• InChI: InChI=1S/C20H14FNO6S/c21-16-9-3-1-7-14(16)13-28-20(23)15-8-2-5-11-18(15)29(26,27)19-12-6-4-10-17(19)22(24)25/h1-12H,13H2
• InChI Key: QDKDJZINIDRKSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC(=O)C2=CC=CC=C2S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])F
• Molecular Formula: C20H14FNO6S
• Molecular Weight: 415.4 g/mol

Description

“2-fluorobenzyl 2-[(2-nitrophenyl)sulfonyl]benzoate” is a complex organic compound. It likely contains a benzyl group (a benzene ring attached to a CH2 group) that is substituted with a fluorine atom, and a benzoate group (a benzene ring attached to a carboxylate ester group) that is substituted with a nitrophenylsulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the fluorine atom, the nitro group, and the sulfonyl group, as well as the formation of the benzoate ester. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple aromatic rings (from the benzyl and benzoate groups), a fluorine atom, a nitro group, and a sulfonyl group. The exact three-dimensional structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the fluorine atom might be replaced by other groups in a nucleophilic aromatic substitution reaction. The nitro group could potentially be reduced to an amino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would depend on its exact molecular structure. For example, the presence of the fluorine atom might increase its reactivity compared to a similar compound without fluorine.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2-fluorobenzyl 2-[(2-nitrophenyl)sulfonyl]benzoate” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could potentially explore its synthesis, its reactivity under various conditions, its potential uses (for example, in the development of new materials or drugs), and its safety profile.